Liwaconitine

• CAS RN: 86408-15-3
• Molecular Formula: C41H53NO11
• Molecular Weight: 735.9 g/mol
• IUPAC Name: [(2R,3R,4R,5S,6S,13S,17R)-11-ethyl-5-hydroxy-6,16,18-trimethoxy-8-(4-methoxybenzoyl)oxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate
• InChI: InChI=1S/C41H53NO11/c1-8-42-21-38(22-46-2)18-17-28(49-5)41-27-19-39(45)29(50-6)20-40(31(34(41)42)32(51-7)33(38)41,53-37(44)24-11-15-26(48-4)16-12-24)30(27)35(39)52-36(43)23-9-13-25(47-3)14-10-23/h9-16,27-35,45H,8,17-22H2,1-7H3/t27-,28?,29+,30-,31?,32?,33-,34?,35-,38+,39+,40?,41?/m1/s1
• InChI Key: RYCIRRXOFHVZHA-OTKWNMINSA-N
• Isomeric SMILES: CCN1C[C@@]2(CC[C@@H](C34[C@@H]2[C@H](C(C31)C5(C[C@@H]([C@]6(C[C@@H]4[C@@H]5[C@H]6OC(=O)C7=CC=C(C=C7)OC)O)OC)OC(=O)C8=CC=C(C=C8)OC)OC)OC)COC
• SMILES: CCN1CC2(CCC(C34C2C(C(C31)C5(CC(C6(CC4C5C6OC(=O)C7=CC=C(C=C7)OC)O)OC)OC(=O)C8=CC=C(C=C8)OC)OC)OC)COC
• synonyms: 8-O-(4-Methoxybenzoyl-forestine

Description

Liwaconitine is a natural alkaloid that is found in the roots of the plant Aconitum angustius. It has been used in traditional Chinese medicine for centuries as a painkiller and anti-inflammatory agent. In recent years, liwaconitine has gained attention for its potential use in scientific research due to its unique chemical properties.

Scientific Research Applications

• Cardiac Applications : Lappaconitine has been shown to block cloned human heart sodium channels, suggesting potential use in treating heart conditions (Wright, 2001).

• Pain Management : It is used broadly as a non-addictive potent analgesic, particularly for cancer and postoperative pain. Lappaconitine has been shown to possess significant analgesic effects in various inflammatory pain models (Yang et al., 2015); (Ming, 2003).

• Anti-Inflammatory Properties : Novel lappaconitine derivatives have been synthesized and evaluated for their anti-inflammatory potential, showing effectiveness in inhibiting key inflammatory mediators (Pang et al., 2019).

• Cancer Therapy : Lappaconitine sulfate has demonstrated apoptosis-inducing effects in human colon cancer cells, providing insights into its potential as an anti-cancer agent (Qu et al., 2019).

• Neurological Applications : Studies have shown that lappaconitine can inhibit neuronal excitability in rat hippocampal slices, indicating potential applications in treating conditions like epilepsy (Ameri et al., 1996).

• Pharmacokinetics and Metabolism : Research has been conducted to understand the metabolism of lappaconitine in liver microsomes and in vivo, providing critical insights for its safe and effective use (Yang et al., 2015).

• Formulations for Enhanced Delivery : Due to its poor water solubility and sensitivity to light, efforts have been made to develop new formulations of lappaconitine for different therapeutic purposes, enhancing its clinical applicability (Si-s, 2014).

• Other Applications : Lappaconitine has also been evaluated for its effects on non-small cell lung cancer in vitro, showcasing its cytotoxic effect and potential molecular mechanisms (Sheng et al., 2014).